Cas no 9028-02-8 (Synthetase,aminoacyl-transfer ribonucleate)

• Product Name: Synthetase,aminoacyl-transfer ribonucleate
• CAS No: 9028-02-8
• CID: 804450
• Update Time: 2025-05-26

Synthetase,aminoacyl-transfer ribonucleate Chemical and Physical Properties

Names and Identifiers

• Synthetase,aminoacyl-transfer ribonucleate
• EC LIGASE SUB-CLASS 6.1.1
• aminoacyl-trna synthetase crude*from bovine liver
• AMINOACYL-TRNA SYNTHETASE FROM E COLI
• aminoacyl-trna synthetase from escherichia coli
• AMINOACYL-TRNA SYNTHETASE

• MDL： MFCD00130501

Synthetase,aminoacyl-transfer ribonucleate Security Information

• Hazard Statement： H412
• Warning Statement： P273
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 52/53
• Safety Instruction： 61
• Storage Condition：−20°C

Additional information on Synthetase,aminoacyl-transfer ribonucleate

Synthetase, Aminoacyl-Transfer Ribonucleate (CAS No. 9028-02-8): An Overview of Its Role and Applications in Biomedical Research

Synthetase, aminoacyl-transfer ribonucleate (CAS No. 9028-02-8) is a critical enzyme in the process of protein synthesis, playing a pivotal role in the accurate and efficient translation of genetic information from messenger RNA (mRNA) into functional proteins. This enzyme, also known as aminoacyl-tRNA synthetase, is responsible for catalyzing the attachment of specific amino acids to their corresponding transfer RNA (tRNA) molecules, ensuring that the genetic code is correctly interpreted during protein synthesis.

The importance of aminoacyl-tRNA synthetases in cellular processes cannot be overstated. These enzymes are essential for maintaining the fidelity of protein synthesis, which is crucial for the proper functioning of cells and organisms. Recent advancements in structural biology and enzymology have provided deeper insights into the mechanisms by which these enzymes operate, highlighting their complex interactions with tRNA and amino acids.

In the context of biomedical research, Synthetase, aminoacyl-transfer ribonucleate has been a focal point for several studies aimed at understanding its role in various diseases and potential therapeutic applications. For instance, mutations in aminoacyl-tRNA synthetases have been linked to a range of genetic disorders, including neurological conditions and metabolic syndromes. Understanding these mutations and their effects on enzyme function can provide valuable information for developing targeted therapies.

One of the most significant areas of research involving Synthetase, aminoacyl-transfer ribonucleate is its potential as a target for drug development. Several studies have explored the use of small molecules to modulate the activity of these enzymes, with the goal of treating diseases associated with their dysfunction. For example, inhibitors of specific aminoacyl-tRNA synthetases have shown promise in preclinical models of cancer and neurodegenerative diseases.

The structural diversity and functional specificity of aminoacyl-tRNA synthetases make them attractive targets for drug discovery. Recent crystallographic studies have revealed detailed insights into the active sites and binding pockets of these enzymes, providing a rational basis for designing more effective inhibitors. Additionally, high-throughput screening techniques have enabled the identification of novel compounds that can selectively modulate enzyme activity.

Beyond their role in disease treatment, Synthetase, aminoacyl-transfer ribonucleate enzymes are also being explored for their potential in biotechnology applications. For instance, engineered variants of these enzymes can be used to incorporate non-natural amino acids into proteins, expanding the range of possible biological functions and properties. This approach has significant implications for fields such as synthetic biology and protein engineering.

In conclusion, Synthetase, aminoacyl-transfer ribonucleate (CAS No. 9028-02-8) is a multifaceted enzyme with far-reaching implications in both fundamental biological processes and applied biomedical research. Ongoing research continues to uncover new aspects of its function and potential applications, making it an exciting area of study for scientists and researchers worldwide.